2-Methyl-1-(pyridin-2-yl)-1H-benzo[d]imidazole

• IUPAC Name: 2-methyl-1-pyridin-2-ylbenzimidazole
• InChI: InChI=1S/C13H11N3/c1-10-15-11-6-2-3-7-12(11)16(10)13-8-4-5-9-14-13/h2-9H,1H3
• InChI Key: XJOAPGWPDDJMDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3=CC=CC=N3
• Molecular Formula: C13H11N3
• DSSTOX Substance ID: DTXSID60627954
• Molecular Weight: 209.25 g/mol
• CAS RN: 38794-17-1

Description

2-Methyl-1-(pyridin-2-yl)-1H-benzo[d]imidazole is a heterocyclic compound. It is a derivative of imidazo[1,2-a]pyridine, which is known to possess a broad range of biological activity. The compound is part of a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry.

Synthesis Analysis

The synthesis of this compound and similar compounds has been achieved through various chemosynthetic methodologies. These include multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reactions, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, and aza-Michael–Mannich reactions. A simple and efficient protocol enables the synthesis of 3-arylimidazo[1,2-a]pyridines by a catalyst-free cascade process from 2-aminopyridine and 1-bromo-2-phenylacetylene or 1,1-dibromo-2-phenylethene in yields up to 86%.

Molecular Structure Analysis

The molecular structure of this compound and its derivatives can be determined by 1H NMR spectroscopy and single-crystal X-ray analysis. The N-methylation of the nitrogen atom(s) at the perimidine moiety results in a significant increase of the interplane angle between the pyridin-2-yl ring and the perimidine system.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines, including this compound, have been functionalized through various radical reactions. These reactions have been used for the direct functionalization of this valuable scaffold, which is considered one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined through various analytical techniques such as elemental analysis, IR and NMR spectra, and X-ray diffraction studies.

Mechanism of Action

While the specific mechanism of action for 2-Methyl-1-(pyridin-2-yl)-1H-benzo[d]imidazole is not mentioned in the retrieved papers, imidazo[1,2-a]pyrimidines have been receiving significant attention due to their wide range of applications in medicinal chemistry. They have been used in the development of new chemosynthetic strategies and drug development.

Future Directions

The future directions for the study of 2-Methyl-1-(pyridin-2-yl)-1H-benzo[d]imidazole and similar compounds could involve further exploration of their synthesis, functionalization, and potential applications in medicinal chemistry. Additionally, more research could be conducted to fully understand their mechanisms of action and to evaluate their safety and efficacy in various applications.

Synthesis routes and methods I

Procedure details

To a stirred solution of 2-methyl-1H-benzimidazole (6.61 g, 50 mmol) in dimethylacetamide (40 ml) at room temperature under a nitrogen atmosphere was added sodium hydride (2.40 g, 60 mmol) in portions during 15 min. At the point where the reaction mixture was too viscous to stir, the reaction was diluted with 100 ml of dimethylacetamide. After 50 min., a solution of 2-fluoropyridine (5.83 g, 60 mmol) in dimethylacetamide (30 ml) was added during 15 min. The resulting mixture was heated at 100° C. for 2 h and then to reflux for about 4 h. Volatiles were removed by evaporation under reduced pressure. The residue was dissolved into ethyl acetate (200 ml) and washed consecutively with water (3×100 ml) and brine (100 ml). The organic layer was dried (magnesium sulfate) and concentrated to dryness. Purification by column chromatography (silica gel, 300 g; n-hexane/ethyl acetate (17/3)) yielded 7.46 g (71%) of the titled compound as a light yellow liquid. 1H-NMR (CDCl3) δ: 8.72-8.67 (1H, m), 7.95 (1H, ddd, J=7.7, 7.7, 1.8 Hz), 7.78-7.74 (1H, m), 7.49-7.36 (3H, m), 7.32-7.20 (2H, m), 2.69 (3H, s).

Synthesis routes and methods II

Procedure details

Method A applied to 1-iodo-2-nitrobenzene (125 mg, 0.5 mmol) and 2-acetamido-pyridine (82 mg, 0.6 mmol) yielded the title compound as yellowy oil (40 mg, 38%). 1H NMR (DMSO) δ 2.74 (s, 3H), 7.42-7.49 (m, 2H), 7.56 (d, 1H), 7.70 (dd, 1H), 7.78-7.88 (m, 2H), 8.22 (dd, 1H), 8.77 (dd, 1H); 13C NMR δ 13.6, 112.0, 116.1, 121.0, 124.7, 124.9, 133.0, 135.2, 140.1, 147.2, 150.0, 151.7.